2-Methoxy-5-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

• IUPAC Name: 2-methoxy-5-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C9H12N4O2/c1-3-4-6-5-7(14)13-8(10-6)11-9(12-13)15-2/h5H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key: ZYWIIMQDWRUACC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)N2C(=N1)N=C(N2)OC
• Molecular Formula: C9H12N4O2
• Molecular Weight: 208.22 g/mol

Description

“2-Methoxy-5-propyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one” is a chemical compound that belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines. This class of compounds is known to have a wide range of pharmacological activities such as anticancer, antimicrobial, anti-tubercular, CB2 cannabinoid agonists, feticide, and adenosine antagonists.

Mechanism of Action

[1,2,4]triazolo[1,5-a]pyrimidines are known to exhibit significant inhibitory effects on the ERK signaling pathway, resulting in the decreased phosphorylation levels of ERK1/2, c-Raf, MEK1/2, and AKT. They are also known to induce cell apoptosis and G2/M phase arrest, and regulate cell cycle-related and apoptosis-related proteins.

Future Directions

[1,2,4]triazolo[1,5-a]pyrimidines are widely used to design anticancer agents. The most active compound, H12, might be a valuable hit compound for the development of anticancer agents. Therefore, future research could focus on the development of more potent analogs of such structures.